Cas no 2225169-28-6 ((5-cyclopropyl-2-methylphenyl)boronic acid)

• Product Name: (5-cyclopropyl-2-methylphenyl)boronic acid
• CAS No: 2225169-28-6
• MF: C₁₀H₁₃BO₂
• MW: 176.02
• CID: 5144285
• PubChem ID: 66521443
• Update Time: 2025-06-14

(5-cyclopropyl-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-2-methylphenylboronic acid
• KS-9338
• F91832
• 2225169-28-6
• AKOS015946854
• (5-cyclopropyl-2-methylphenyl)boronic acid

• Inchi： 1S/C10H13BO2/c1-7-2-3-9(8-4-5-8)6-10(7)11(12)13/h2-3,6,8,12-13H,4-5H2,1H3
• InChI Key： VQIOESJDSBUVSQ-UHFFFAOYSA-N
• SMILES： B(C1=C(C=CC(C2CC2)=C1)C)(O)O

Computed Properties

• Exact Mass: 176.1008598g/mol
• Monoisotopic Mass: 176.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (5-cyclopropyl-2-methylphenyl)boronic acid

Recent Advances in the Application of (5-cyclopropyl-2-methylphenyl)boronic acid (CAS: 2225169-28-6) in Chemical Biology and Pharmaceutical Research

Boronic acids have emerged as pivotal compounds in chemical biology and pharmaceutical research due to their unique reactivity and versatility in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Among these, (5-cyclopropyl-2-methylphenyl)boronic acid (CAS: 2225169-28-6) has garnered significant attention for its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and recent advancements in its application.

The compound (5-cyclopropyl-2-methylphenyl)boronic acid is a boronic acid derivative featuring a cyclopropyl and a methyl substituent on the phenyl ring. These structural motifs are known to influence the compound's reactivity and binding properties, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have demonstrated its efficacy in the construction of biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals. The cyclopropyl group, in particular, is noted for its ability to modulate the pharmacokinetic properties of resulting compounds, enhancing metabolic stability and bioavailability.

In the context of drug discovery, (5-cyclopropyl-2-methylphenyl)boronic acid has been employed in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to efficiently generate diverse kinase inhibitors is of paramount importance. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of this boronic acid in the synthesis of a series of potent and selective kinase inhibitors, showcasing its role in facilitating rapid structure-activity relationship (SAR) exploration. The study reported that the resulting inhibitors exhibited nanomolar potency against targeted kinases, with favorable selectivity profiles.

Beyond its synthetic applications, (5-cyclopropyl-2-methylphenyl)boronic acid has also been investigated for its direct biological activity. Boronic acids are known to interact with various biological targets, including proteases and carbohydrate-binding proteins. Recent research has explored the potential of this compound as a reversible inhibitor of serine proteases, which play crucial roles in numerous physiological and pathological processes. Preliminary findings suggest that the cyclopropyl and methyl substituents contribute to enhanced binding affinity and specificity, positioning this compound as a promising scaffold for the development of new therapeutic agents.

In addition to its pharmaceutical applications, (5-cyclopropyl-2-methylphenyl)boronic acid has found utility in materials science. Its incorporation into polymeric materials has been shown to impart unique properties, such as responsiveness to environmental stimuli. A 2024 study in Advanced Materials demonstrated the use of this boronic acid in the design of smart hydrogels capable of glucose-responsive behavior, with potential applications in drug delivery systems for diabetes management. The study highlighted the compound's ability to form dynamic covalent bonds with diols, enabling the creation of materials with tunable mechanical and release properties.

Looking ahead, the versatility of (5-cyclopropyl-2-methylphenyl)boronic acid suggests continued relevance in multidisciplinary research. Ongoing studies are exploring its use in the development of covalent inhibitors, where the boronic acid moiety can form reversible covalent bonds with target proteins. Furthermore, advances in synthetic methodology are expected to expand the accessibility of this compound and its derivatives, facilitating broader application in chemical biology and drug discovery. As research progresses, the integration of computational tools and high-throughput screening approaches will likely uncover new opportunities for leveraging this compound in the design of next-generation therapeutics and functional materials.